Cas no 1211520-18-1 (4-bromo-2-chloro-5-(trifluoromethyl)pyridine)

• Product Name: 4-bromo-2-chloro-5-(trifluoromethyl)pyridine
• CAS No: 1211520-18-1
• MF: C₆H₂BrClF₃N
• MW: 260.438990116119
• CID: 2617388
• PubChem ID: 72212855
• Update Time: 2025-07-25

4-bromo-2-chloro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-chloro-5-(trifluoromethyl)pyridine
• AB71075
• YSGXLKGGFMPUJB-UHFFFAOYSA-N
• DB-205739
• AT32737
• 1211520-18-1

• Inchi： 1S/C6H2BrClF3N/c7-4-1-5(8)12-2-3(4)6(9,10)11/h1-2H
• InChI Key： YSGXLKGGFMPUJB-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=CC=1C(F)(F)F)Cl

Computed Properties

• Exact Mass: 258.90112g/mol
• Monoisotopic Mass: 258.90112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-bromo-2-chloro-5-(trifluoromethyl)pyridine

Professional Introduction to 4-bromo-2-chloro-5-(trifluoromethyl)pyridine (CAS No: 1211520-18-1)

4-bromo-2-chloro-5-(trifluoromethyl)pyridine (CAS No: 1211520-18-1) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, comprising a pyridine core substituted with bromo, chloro, and trifluoromethyl groups, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has been extensively explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting a wide range of diseases.

The bromo and chloro substituents on the pyridine ring provide reactive sites for further functionalization, enabling the construction of complex molecular architectures through nucleophilic aromatic substitution or cross-coupling reactions. The trifluoromethyl group, on the other hand, is known for its ability to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates. These properties have made 4-bromo-2-chloro-5-(trifluoromethyl)pyridine a preferred building block in medicinal chemistry.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. For instance, transition-metal-catalyzed reactions such as palladium-catalyzed cross-coupling have been employed to introduce diverse functional groups at the remaining positions of the pyridine ring. These strategies have led to the discovery of novel compounds with enhanced pharmacological properties.

In the realm of pharmaceutical research, 4-bromo-2-chloro-5-(trifluoromethyl)pyridine has been utilized in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The trifluoromethyl group's electron-withdrawing nature helps to modulate the electronic properties of the molecule, improving its interaction with biological targets. Additionally, the presence of halogen atoms facilitates hydrogen bonding and hydrophobic interactions, further enhancing binding affinity.

Another area where this compound has shown promise is in the development of agrochemicals. Pyridine derivatives are widely used as intermediates in the synthesis of herbicides and pesticides due to their ability to interfere with essential enzymatic pathways in plants and pests. The structural features of 4-bromo-2-chloro-5-(trifluoromethyl)pyridine make it an ideal candidate for generating novel agrochemicals with improved efficacy and environmental safety.

The growing interest in fluorinated compounds has also driven research into 4-bromo-2-chloro-5-(trifluoromethyl)pyridine. Fluoro substituents are known to improve drug bioavailability by enhancing lipophilicity and metabolic stability. Moreover, they can influence pharmacokinetic properties such as solubility and tissue distribution. Researchers have leveraged these advantages to develop fluorinated pyridines with enhanced therapeutic potential.

Recent studies have highlighted the role of 4-bromo-2-chloro-5-(trifluoromethyl)pyridine in the development of antiviral agents. The compound's ability to act as a scaffold for constructing molecules that inhibit viral replication has been investigated extensively. By modifying its structure through various chemical transformations, scientists have identified derivatives with potent antiviral activity against a range of viruses.

The synthesis and application of 4-bromo-2-chloro-5-(trifluoromethyl)pyridine also benefit from advances in green chemistry principles. Efforts have been made to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. These initiatives align with global efforts to promote sustainable pharmaceutical manufacturing practices.

In conclusion, 4-bromo-2-chloro-5-(trifluoromethyl)pyridine (CAS No: 1211520-18-1) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance in synthetic chemistry is expected to grow further.